Cas no 928708-22-9 (ASISCHEM D29220)

ASISCHEM D29220 structure
ASISCHEM D29220 structure
Product Name:ASISCHEM D29220
CAS No:928708-22-9
MF:C13H11ClN2O3
MW:278.69104218483
CID:892372
PubChem ID:17608661
Update Time:2025-04-19

ASISCHEM D29220 Chemical and Physical Properties

Names and Identifiers

    • ASISCHEM D29220
    • 928708-22-9
    • AKOS000295617
    • Inchi: 1S/C13H11ClN2O3/c1-8-5-10(7-17)9(2)15(8)13-4-3-11(16(18)19)6-12(13)14/h3-7H,1-2H3
    • InChI Key: WGXBMOZYUJKXIM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N1C(C)=CC(C=O)=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 278.04600
  • Monoisotopic Mass: 278.0458199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 67.82000
  • LogP: 3.99140
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